18:0 (9,10dibromo) PC

• Molecular Formula: C44H84Br4NO8P
• Molecular Weight: 1105.7 g/mol
• InChI: InChI=1S/C44H84Br4NO8P/c1-6-8-10-12-16-22-28-39(45)41(47)30-24-18-14-20-26-32-43(50)54-36-38(37-56-58(52,53)55-35-34-49(3,4)5)57-44(51)33-27-21-15-19-25-31-42(48)40(46)29-23-17-13-11-9-7-2/h38-42H,6-37H2,1-5H3/t38-,39?,40?,41?,42?/m1/s1
• InChIKey: YUUHMVDKYQRXLY-RQTMENPMSA-N

18:0 (9,10dibromo) PC Procurement Guide

18:0 (9,10dibromo) PC (CAS 217075-01-9), formally 1,2-di-(9,10-dibromo)stearoyl-sn-glycero-3-phosphocholine, is a tetrabrominated phosphatidylcholine (PC) analog . It is a zwitterionic glycerophospholipid with a molecular weight of 1105.73 g/mol, featuring two stearic acid (18:0) chains, each brominated at the 9,10-positions . This halogenation imparts high electron density, making the lipid a critical probe for X-ray scattering and fluorescence quenching studies. It is supplied as a >99% (TLC) pure powder or chloroform solution by specialty lipid vendors .

◉ X-ray diffraction & SAXS – strong anomalous scattering for phasing and electron density mapping

◉ Fluorescence quenching – lipid-phase probe for membrane protein topology and binding-site mapping

◉ DOPC membrane model – validated structural isomorph; introduces contrast with minimal phase perturbation

◉ MD simulation validation – high-density Br peaks as a rigorous benchmark for lipid force fields

Why Generic Brominated PC Fails to Substitute

Not all brominated phosphatidylcholines are interchangeable. The specific position of the bromine atoms on the acyl chain is a critical determinant of bilayer structure and probe performance. X-ray diffraction studies on a series of 1-palmitoyl-2-dibromostearoyl-PCs (BRPCs) demonstrate that the distance of the bromine atoms from the headgroup-hydrocarbon boundary varies significantly with position: ~3.5 Å for 6,7-BRPC, ~8.0 Å for 11,12-BRPC, and ~14 Å for 15,16-BRPC [1]. Furthermore, the bilayer thickness itself is perturbed; for 15,16-BRPC, the methylene chain region is 3 Å thicker than that of the non-brominated POPC control [1]. These position-dependent effects directly impact the resolution and interpretation of structural data. Consequently, substituting 18:0 (9,10dibromo) PC with a brominated analog bearing bromines at a different depth (e.g., 6,7- or 11,12-) will yield a different electron density profile and altered membrane physical properties, undermining experimental reproducibility and quantitative accuracy. The specific 9,10-substitution offers a defined and well-characterized isomorph for unsaturated lipids like DOPC [2].

9,10-dibromo (this probe)

6,7- / 11,12- / 15,16- BrPC

Br depth differs by >10 Å; 15,16-BrPC increases chain-region thickness by 3 Å, altering electron-density profiles and bilayer properties

Defined depth (≈8 Å from boundary)

Other bromination patterns

Position-dependent perturbation can shift membrane thickness and protein-lipid interaction readouts; results may not transfer

• [1] McIntosh, T. J., & Holloway, P. W. (1987). Determination of the Depth of Bromine Atoms in Bilayers Formed from Bromolipid Probes. Biochemistry, 26(6), 1783–1788. View Source
• [2] Wiener, M. C., & White, S. H. (1991). Transbilayer distribution of bromine in fluid bilayers containing a specifically brominated analogue of dioleoylphosphatidylcholine. Biochemistry, 30(28), 6997-7008. View Source

Quantitative Evidence of Differentiation

Structural Isomorphism with DOPC by X-ray Diffraction

A key differentiator is its validated role as a structural isomorph for the common unsaturated lipid dioleoylphosphatidylcholine (DOPC). In a study of the closely related lipid 1-oleoyl-2-(9,10-dibromostearoyl)-sn-glycero-3-phosphocholine (OBPC), X-ray diffraction analysis demonstrated that OBPC bilayers are accurately described as DOPC bilayers with an additional bromine distribution. The bromine distribution was precisely quantified, with the electron density from the bromines modeled as a pair of Gaussian functions located 7.97 ± 0.27 Å from the bilayer center, having a 1/e half-width of 4.96 ± 0.62 Å [1]. The study concludes that OBPC is an excellent structural isomorph for DOPC under these experimental conditions (66% relative humidity, fluid Lα phase) [1]. As 18:0 (9,10dibromo) PC contains the same 9,10-dibromo substitution on both chains, this property is directly applicable, establishing it as a reliable, electron-dense stand-in for DOPC.

DOPC Isomorphism

Class-level inference

Br distribution center 7.97 ± 0.27 Å from bilayer center

Supports quantitative DOPC substitution without phase disruption

Fluid Lα phase, 66% RH; OBPC analogue data

Evidence Dimension	Transbilayer Bromine Distribution (Position from Bilayer Center)
Target Compound Data	Bromine distribution centered at 7.97 ± 0.27 Å (from OBPC analogue)
Comparator Or Baseline	DOPC (non-brominated)
Quantified Difference	OBPC structure is DOPC + bromine distribution; no significant structural perturbation outside the bromine positions.
Conditions	Oriented multilayers of OBPC/DOPC mixtures at 66% RH, fluid Lα phase, analyzed by X-ray diffraction.

Why This Matters

This validates 18:0 (9,10dibromo) PC as a quantitative probe for DOPC-rich membranes, allowing researchers to substitute it without altering membrane phase behavior or overall structure while gaining strong X-ray contrast.

• [1] Wiener, M. C., & White, S. H. (1991). Transbilayer distribution of bromine in fluid bilayers containing a specifically brominated analogue of dioleoylphosphatidylcholine. Biochemistry, 30(28), 6997-7008. View Source

Enhanced X-ray Scattering Contrast from Bromine Density

The strategic placement of four bromine atoms (atomic number 35) within the hydrophobic core of 18:0 (9,10dibromo) PC provides a massive, localized increase in electron density compared to a standard saturated PC like distearoylphosphatidylcholine (DSPC). This contrast is essential for solving the phase problem in X-ray diffraction and for generating interpretable electron density maps. The utility of this property was demonstrated in a study where di18:0(9,10dibromo)PC was used to first establish and validate a multi-wavelength anomalous diffraction (MAD) method for lipid membrane structure determination [1]. The strong anomalous scattering signal from the bromine atoms allowed for the direct phasing of diffraction amplitudes, a feat not possible with non-brominated lipids. The compound is explicitly noted for introducing electron density suitable for X-ray scattering and electron microscopy, enabling visualization of lipid organization and molecular packing within bilayers .

MAD Phasing

Class-level inference

Strong anomalous signal from four Br atoms enables multi-wavelength anomalous diffraction

Facilitates phase determination in lipidic mesophases

Demonstrated on oriented multilayers; non‑brominated lipids cannot provide equivalent contrast

Evidence Dimension	X-ray Anomalous Scattering Signal
Target Compound Data	Strong anomalous scattering from four Br atoms; enables MAD phasing.
Comparator Or Baseline	Non-brominated PC (e.g., DSPC, DOPC)
Quantified Difference	Provides high electron density peaks; contrast is qualitative and visually striking in density profiles.
Conditions	X-ray diffraction experiments on oriented multilayers or lipidic mesophases.

Why This Matters

This high contrast makes 18:0 (9,10dibromo) PC indispensable for high-resolution structural studies of lipid bilayers and membrane proteins using X-ray techniques, where precise localization of the lipid is required.

• [1] Wang, W. (2008). Structural study on lipid membrane by X-ray anomalous diffraction. Ph.D. Thesis, Rice University. View Source

Position-Dependent Bilayer Perturbation by Bromine Substitution

The impact of bromine substitution on bilayer structure is highly dependent on its position along the acyl chain. A systematic X-ray diffraction study of 1-palmitoyl-2-dibromostearoyl-PCs (BRPCs) with bromines at the 6,7-, 11,12-, and 15,16-positions revealed quantifiable differences [1]. The study found that the distance of the bromine electron density peaks from the headgroup-hydrocarbon boundary was 3.5 Å, 8.0 Å, and 14 Å for the 6,7-, 11,12-, and 15,16- substituted lipids, respectively [1]. Furthermore, while the 6,7- and 11,12- bromolipids could be modeled as a simple sum of the POPC transform and a bromine peak, the 15,16-bromolipid required a model with a bilayer methylene chain region that was 3 Å thicker than that of the non-brominated POPC control [1]. This demonstrates that bromines placed deeper in the bilayer cause a greater structural perturbation. The 9,10-substitution represents a defined, intermediate depth that balances contrast with minimal structural disruption, making its properties distinct from other commercially available brominated PC probes.

Depth‑Dependent Perturbation

Cross-study comparable

Br depth: 6,7‑BRPC ≈3.5 Å, 11,12‑BRPC ≈8.0 Å, 15,16‑BRPC ≈14 Å (+3 Å chain thickness)

9,10‑substitution provides intermediate depth with minimal structural perturbation

Hydrated liquid‑crystalline bilayers, 20°C; X‑ray diffraction

Evidence Dimension	Bromine Depth from Headgroup-Hydrocarbon Boundary and Bilayer Perturbation
Target Compound Data	9,10-position (intermediate depth, minimal bilayer perturbation inferred from DOPC isomorph studies).
Comparator Or Baseline	6,7-BRPC: 3.5 Å depth; 11,12-BRPC: 8.0 Å depth; 15,16-BRPC: 14 Å depth and +3 Å bilayer thickness.
Quantified Difference	Depth varies by >10 Å between extremes; 15,16-substitution causes a measurable 3 Å increase in methylene chain region thickness.
Conditions	Fully hydrated liquid-crystalline bilayers at 20°C, analyzed by X-ray diffraction.

Why This Matters

This data proves that different brominated PC analogs are not functionally equivalent. The 9,10-substitution provides a specific, well-defined depth and perturbation profile, which is critical for designing reproducible experiments and interpreting results related to membrane protein-lipid interactions.

• [1] McIntosh, T. J., & Holloway, P. W. (1987). Determination of the Depth of Bromine Atoms in Bilayers Formed from Bromolipid Probes. Biochemistry, 26(6), 1783–1788. View Source

Fluorescence Quenching Assays for Protein-Lipid Mapping

Brominated phosphatidylcholines, including 18:0 (9,10dibromo) PC, are established as lipid-phase fluorescence quenchers for mapping membrane protein topology and lipid binding sites. In a study of the (Ca2+-Mg2+)-ATPase from sarcoplasmic reticulum, reconstitution into bilayers of 1,2-bis(9,10-dibromostearoyl)-phosphatidylcholine (BRPC) resulted in quenching of the enzyme's tryptophan fluorescence [1]. This quenching indicated binding at sites distinct from the lipid-protein interface [1]. Furthermore, the brominated lipid has been used to study the lipid selectivity of this ATPase, with results showing little selectivity on the basis of fatty acyl chain length [2]. In a separate study, 9,10-dibromo-PC was used as a lipid-phase quencher to confirm the membrane location of a tryptophan residue in a peptide derived from CTP:phosphocholine cytidylyltransferase, where it significantly quenched fluorescence only when the peptide was bound to anionic lipid vesicles [3].

Fluorescence Quenching

Class-level inference

Significant Trp quenching in Ca²⁺-ATPase and CCT peptide; specificity to lipid‑bound state

Enables membrane‑embedded distance and accessibility measurements

Vesicle reconstitution; quenching absent with non‑brominated controls

Evidence Dimension	Fluorescence Quenching Efficiency
Target Compound Data	Significant quenching of tryptophan fluorescence observed in multiple protein systems.
Comparator Or Baseline	Aqueous-phase quenchers (e.g., Iodide), non-brominated lipids
Quantified Difference	Quenching is specific to lipid-bound proteins and occurs from within the bilayer; no quenching from non-brominated controls.
Conditions	In vitro reconstitution of purified proteins into lipid vesicles; tryptophan fluorescence monitored.

Why This Matters

This confirms 18:0 (9,10dibromo) PC's role as a reliable, in situ probe for quantifying protein-membrane interactions, distinguishing it from non-specific, water-soluble quenchers and enabling distance and accessibility measurements.

• [1] Froud, R. J., East, J. M., Rooney, E. K., & Lee, A. G. (1986). Binding of long-chain alkyl derivatives to lipid bilayers and to (Ca2+-Mg2+)-ATPase. Biochemistry, 25(23), 7535-44. View Source
• [2] East, J. M., & Lee, A. G. (2002). Lipid selectivity of the calcium and magnesium ion dependent adenosine triphosphatase, studied with fluorescence quenching by a brominated phospholipid. Biochemistry, 21(17), 4141-4145. View Source
• [3] Johnson, J. E., & Cornell, R. B. (1994). Membrane-binding amphipathic alpha-helical peptide derived from CTP:phosphocholine cytidylyltransferase. Biochemistry, 33(14), 4327-4335. View Source

Application Scenarios for 18:0 (9,10dibromo) PC

X-ray Structure Determination of Lipid Mesophases

When performing X-ray diffraction or small-angle X-ray scattering (SAXS) on lipidic cubic phases or oriented multilayers, 18:0 (9,10dibromo) PC is the preferred reagent. Its strong anomalous scattering signal, derived from its four bromine atoms, is essential for solving the phase problem using multi-wavelength anomalous diffraction (MAD) methods, a capability not shared by non-halogenated lipids [1]. It allows for the precise localization of the lipid bilayer within the crystallographic unit cell of membrane proteins [2].

Fluorescence Quenching for Protein-Lipid Interactions

For studies aimed at mapping the membrane-embedded regions of proteins or determining the binding specificity of annular and non-annular lipid binding sites, this compound serves as a membrane-embedded quencher. Unlike water-soluble quenchers, its bromine atoms quench tryptophan fluorescence from within the bilayer, providing quantitative, distance-dependent information about protein topology and lipid accessibility [3]. Its established use with P-type ATPases and other membrane proteins makes it a standard, citable tool for such assays [4].

DOPC-Rich Membrane Studies with Electron-Dense Analogue

In biophysical studies of membrane fusion, curvature, or domain formation where the unsaturated lipid DOPC is a key component, 18:0 (9,10dibromo) PC acts as a validated structural isomorph [5]. By substituting it for DOPC, researchers can introduce a strong X-ray or electron microscopy label without significantly altering the membrane's phase behavior, fluidity, or overall structure, enabling direct visualization and structural analysis of processes that would be otherwise 'invisible' [5].

Validating Electron Density Profiles in MD Simulations

Computational biophysicists use experimental electron density profiles from X-ray diffraction of brominated lipids as a rigorous benchmark for molecular dynamics simulations of lipid bilayers. The precise, high-density peaks from the bromine atoms at the 9,10-positions provide a defined reference point for validating force fields and simulating lipid-protein interactions, offering a higher-resolution validation target than profiles from non-brominated lipids [6].

Application

Selection Property

Validation Focus

X‑ray structure of lipid mesophases

Br anomalous scattering strength

Phase determination and bilayer localization

Fluorescence quenching topology mapping

Lipid‑phase quencher specificity

Distance‑dependent Trp quenching within bilayer

DOPC‑rich membrane studies

Structural isomorphism with DOPC

Phase behaviour and electron‑density contrast

MD simulation benchmarking

Precise Br electron‑density peaks

Force field validation against experimental profiles

• [1] Wang, W. (2008). Structural study on lipid membrane by X-ray anomalous diffraction. Ph.D. Thesis, Rice University. View Source
• [2] Roszak, A. W., Gardiner, A. T., Isaacs, N. W., & Cogdell, R. J. (2007). Reaction centre from Rhodobacter sphaeroides strain R-26.1 complexed with brominated phosphatidylcholine. PDB ID: 2HG3. View Source
• [3] Johnson, J. E., & Cornell, R. B. (1994). Membrane-binding amphipathic alpha-helical peptide derived from CTP:phosphocholine cytidylyltransferase. Biochemistry, 33(14), 4327-4335. View Source
• [4] Froud, R. J., East, J. M., Rooney, E. K., & Lee, A. G. (1986). Binding of long-chain alkyl derivatives to lipid bilayers and to (Ca2+-Mg2+)-ATPase. Biochemistry, 25(23), 7535-44. View Source
• [5] Wiener, M. C., & White, S. H. (1991). Transbilayer distribution of bromine in fluid bilayers containing a specifically brominated analogue of dioleoylphosphatidylcholine. Biochemistry, 30(28), 6997-7008. View Source
• [6] McIntosh, T. J., & Holloway, P. W. (1987). Determination of the Depth of Bromine Atoms in Bilayers Formed from Bromolipid Probes. Biochemistry, 26(6), 1783–1788. View Source